1-(2-chlorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide

• IUPAC Name: 1-(2-chlorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide
• InChI: InChI=1S/C13H10ClN5OS/c1-8-11(12(20)16-13-15-6-7-21-13)17-18-19(8)10-5-3-2-4-9(10)14/h2-7H,1H3,(H,15,16,20)
• InChI Key: GUUXXKKMRSFZKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2Cl)C(=O)NC3=NC=CS3
• Molecular Formula: C13H10ClN5OS
• Molecular Weight: 319.77 g/mol

Description

1-(2-chlorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide, also known as CCT007093, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of triazole-containing molecules and has been shown to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Structural Characterization

The compound and its derivatives are synthesized through various chemical reactions, including the use of triazole derivatives, which possess valuable pharmacological properties, including anti-convulsive activity. These compounds are useful in treating conditions such as epilepsy and agitation (R. Shelton, 1981). Another study focused on the synthesis of hybrid molecules containing azole moieties, revealing that some synthesized compounds showed antimicrobial, antilipase, and/or antiurease activity (S. Ceylan et al., 2014).

Antimicrobial and Antifungal Activities

Compounds derived from 1-(2-chlorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide have been synthesized and evaluated for their antibacterial and antifungal activities. For example, novel heterocyclic compounds, including thiadiazoles, triazoles, and oxadiazoles containing a piperazine nucleus, have been developed and shown moderate activity against Bacillus Subtilis and Escherichia Coli (R. Deshmukh et al., 2017).

Physicochemical Properties

The physicochemical properties of triazole-class compounds indicate their potential as antifungal agents. One study highlighted a novel antifungal compound's solubility thermodynamics and partitioning processes in biologically relevant solvents, demonstrating poor solubility in buffer solutions but better solubility in alcohols, suggesting lipophilic delivery pathways in biological media (T. Volkova et al., 2020).

Anticancer Activity

Several derivatives have been synthesized and evaluated for their anticancer activities, showing potential as potent anticancer agents. A study synthesized a series of thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety, which were evaluated for their anticancer activity against Hepatocellular carcinoma cell lines, with some compounds exhibiting significant activity (S. M. Gomha et al., 2017).